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Introduction
Trimethyl borate (TMB) is a volatile boron ester that serves as a potent precursor for boric

acid, a well-established wood preservative. Its application, particularly through vapor-phase

treatment, offers a distinct advantage in achieving deep penetration into wood and wood-based

composites, materials that are often challenging to treat with conventional liquid-based

methods. This document provides detailed application notes and experimental protocols for the

use of trimethyl borate in wood preservation, targeting research and development

professionals.

Mechanism of Action
The primary mechanism of trimethyl borate as a wood preservative lies in its in-situ hydrolysis

to form boric acid. When TMB vapor penetrates the wood matrix, it reacts with the inherent

moisture content of the wood.[1] This reaction yields boric acid and methanol as a byproduct.

Chemical Reaction: B(OCH₃)₃ + 3H₂O → H₃BO₃ + 3CH₃OH[1]

Boric acid is a broad-spectrum biocide, effective against a wide range of wood-destroying fungi

and insects.[1] Its mode of action is multifaceted, primarily involving the disruption of enzymatic

processes and energy metabolism in these organisms. At lower retention levels, it is effective
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against wood-boring insects like Anobium punctatum. Higher concentrations provide protection

against termites and various decay fungi.[1]

Data Presentation
The efficacy of trimethyl borate treatment is quantified by the resulting boric acid equivalent

(BAE) retention in the wood, typically expressed as a weight percentage (% w/w) or in

kilograms per cubic meter ( kg/m ³). The following tables summarize the quantitative data on

the efficacy of borate treatments against common wood-destroying organisms and the impact

on the mechanical properties of the treated wood.

Table 1: Efficacy of Borate Treatment Against Wood Decay Fungi

Boric Acid
Equivalent
(BAE)
Retention

Target
Organism

Wood Type
Average
Weight
Loss (%)

Efficacy Reference

0.7% w/w Decay Fungi
Wood-based

boards
Not specified

Complete

protection
[2]

2.0 kg/m ³

(approx.

0.5% w/w)

Decay Fungi General Not specified Effective [3]

0.26%–

0.51% BAE

Fomitopsis

palustris

(Brown-rot)

Cryptomeria

japonica
Not specified

Toxic

threshold
[4]

0%–0.24%

BAE

Trametes

versicolor

(White-rot)

Cryptomeria

japonica
Not specified

Toxic

threshold
[4]

Table 2: Efficacy of Borate Treatment Against Subterranean Termites
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Boric Acid
Equivalent
(BAE)
Retention

Termite
Species

Wood/Com
posite Type

Termite
Mortality
(%)

Wood
Weight
Loss (%)

Reference

>1.0% m/m

BAE

Coptotermes

acinaciformis

Pinus radiata

& Eucalyptus

regnans

High Low [5]

0.24% m/m

BAE

Coptotermes

acinaciformis

Pinus radiata

& Eucalyptus

regnans

Significant Not specified [5]

1.5% BAE
Coptotermes

formosanus

Medium

Density

Fiberboard

(MDF)

~100% <5% [6][7]

2.0% BAE
Coptotermes

formosanus

Medium

Density

Fiberboard

(MDF)

100% <5% [6][7]

2.5% BAE
Coptotermes

formosanus

Medium

Density

Fiberboard

(MDF)

100% <5% [6][7]

3.0% BAE

(through

treatment)

Subterranean

Termites
Hem-fir

Not specified

(rated 9.5/10)
Low [8]

Table 3: Effect of Borate Treatment on Mechanical Properties of Wood
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Borate
Compound

Concentrati
on (%)

Wood
Species

Change in
Modulus of
Rupture
(MOR)

Change in
Modulus of
Elasticity
(MOE)

Reference

Boric Acid 1 - 6
Calabrian

Pine & Beech

Decrease

with

increasing

concentration

Decrease

with

increasing

concentration

[9][10]

Borax 1 - 6
Calabrian

Pine & Beech

Decrease

with

increasing

concentration

Decrease

with

increasing

concentration

[9][10]

Sodium

Perborate
1 - 6

Calabrian

Pine & Beech

Greater

decrease

than BA and

BX

Greater

decrease

than BA and

BX

[9][10]

Boric Acid 5

Laminated

Beech

Veneer

-3.8% -3.8%

Imersol Aqua Not specified

Oriental

Beech &

Scots Pine

Significant

decrease

Significant

decrease
[11]

Experimental Protocols
Protocol 1: Vapor-Phase Treatment of Wood with
Trimethyl Borate
This protocol outlines the general procedure for treating wood samples with trimethyl borate in

a laboratory setting.

1. Materials and Equipment:

Wood samples of desired dimensions
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Trimethyl borate (TMB)
Vacuum treatment vessel with heating capabilities
Vacuum pump
TMB injection system
Temperature and pressure sensors
Analytical balance

2. Methodology:

Sample Preparation: Cut wood samples to the desired dimensions and determine their initial
oven-dry weight. Condition the samples to a specific low moisture content, preferably in a
high-temperature kiln.[12]
Loading: Place the conditioned wood samples into the treatment vessel, ensuring adequate
spacing for vapor circulation.
Evacuation and Heating: Seal the vessel and evacuate to a low pressure (e.g., 5 mbar). Heat
the vessel to the desired treatment temperature.[12]
TMB Injection: Inject a predetermined amount of liquid trimethyl borate into the heated,
evacuated vessel. The TMB will vaporize, causing a rapid pressure increase.[12]
Reaction and Diffusion: Maintain the temperature and pressure for a specified duration to
allow the TMB vapor to diffuse into the wood and react with the wood's moisture.
Post-Treatment Vacuum: After the reaction period, apply a second vacuum to remove the
methanol byproduct and any unreacted TMB.[12]
Cooling and Unloading: Allow the vessel to cool before bringing it back to atmospheric
pressure and unloading the treated samples.
Post-Treatment Conditioning: Condition the treated samples to a stable moisture content
before further analysis.
Retention Calculation: Determine the final oven-dry weight of the treated samples to
calculate the weight percent gain (WPG) and the boric acid equivalent (BAE) retention.

Protocol 2: Evaluation of Decay Resistance using a Soil-
Block Culture Test (Based on AWPA E10 Standard)
This protocol provides a method for assessing the efficacy of TMB-treated wood against wood

decay fungi.

1. Materials and Equipment:

Treated and untreated (control) wood blocks (e.g., 19 x 19 x 19 mm)
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Culture bottles with soil medium (e.g., French square bottles)
Feeder strips of untreated, decay-susceptible wood
Cultures of wood decay fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)
Incubator with controlled temperature and humidity
Autoclave
Analytical balance

2. Methodology:

Preparation of Soil Jars: Add soil to the culture bottles, adjust the moisture content, and
place a feeder strip on the soil surface. Loosely cap the bottles and sterilize by autoclaving.
Inoculation: Inoculate the sterilized feeder strips with the desired decay fungus. Incubate the
jars until the feeder strips are well-colonized by the fungus.
Sample Preparation: Sterilize the treated and untreated wood blocks by a suitable method
(e.g., gamma irradiation or ethylene oxide).
Exposure: Place the sterile wood blocks onto the colonized feeder strips in the soil jars.
Incubation: Incubate the assembled test bottles at a controlled temperature (e.g., 27°C) and
high humidity for a specified period (e.g., 12 weeks).[13]
Evaluation: After the incubation period, carefully remove the wood blocks from the jars,
remove any surface mycelium, and determine their final oven-dry weight.
Data Analysis: Calculate the percentage of weight loss for each block. A lower weight loss in
treated blocks compared to untreated controls indicates effective protection.

Protocol 3: Evaluation of Termite Resistance (Based on
AWPA E26-21 Standard)
This protocol describes a field test to evaluate the resistance of TMB-treated wood to

subterranean termites in a protected, above-ground scenario.

1. Materials and Equipment:

Treated and untreated (control) wood samples
Test site with active subterranean termite populations
Bricks or other supports to keep samples off the ground
Covering to protect samples from direct weather exposure
Feeder stakes of untreated, termite-susceptible wood

2. Methodology:
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Test Site Setup: Prepare the test site by placing bricks in direct contact with the ground.
Drive feeder stakes into the ground through holes in the bricks to attract termites.[14]
Sample Installation: Place the treated and untreated wood samples on top of the bricks, in
close proximity to the feeder stakes but not in direct contact with the soil.[14]
Covering: Cover the test assembly to protect the samples from rain and direct sunlight,
simulating an interior or protected application.[14]
Inspection: Periodically inspect the samples (e.g., annually) for evidence of termite attack.
Rating: Rate the extent of termite damage on each sample using a standardized rating scale
(e.g., AWPA rating scale where 10 is sound and 0 is complete failure).[14]
Data Analysis: Compare the average ratings of the treated samples to the untreated controls
over time to determine the protective efficacy of the treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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